Cas no 2377357-17-8 (1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-8-(trifluoromethyl)-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-8-(trifluoromethyl)-
• CAS No: 2377357-17-8
• MF: C₆H₂ClF₃N₄
• MW: 222.555089473724
• MDL: MFCD32201545
• CID: 4780611
• Update Time: 2025-08-05

1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-8-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-8-(trifluoromethyl)-

• MDL： MFCD32201545
• Inchi： 1S/C6H2ClF3N4/c7-4-1-3(6(8,9)10)5-12-11-2-14(5)13-4/h1-2H
• InChI Key： BQZQSPDJKBSSDS-UHFFFAOYSA-N
• SMILES： C12=NN=CN1N=C(Cl)C=C2C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-8-(trifluoromethyl)-

Introduction to 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-8-(trifluoromethyl) (CAS No. 2377357-17-8)

1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-8-(trifluoromethyl), identified by its Chemical Abstracts Service (CAS) number 2377357-17-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyridazine class, a structural motif known for its versatile biological activities and potential therapeutic applications. The presence of both chloro and trifluoromethyl substituents in its molecular framework enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery.

The 1,2,4-triazolo[4,3-b]pyridazine core structure is a fused ring system consisting of a triazole ring connected to a pyridazine ring. This particular arrangement imparts unique electronic and steric properties to the molecule, which can be exploited to modulate its interactions with biological targets. The 6-chloro and 8-(trifluoromethyl) substituents play crucial roles in determining the compound's reactivity and binding affinity. The chloro group can act as a bioisostere for other halogenated compounds, while the trifluoromethyl group is known to enhance metabolic stability and binding interactions at protein targets.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential applications in treating various diseases. The 1,2,4-triazolo[4,3-b]pyridazine scaffold has been extensively studied due to its ability to exhibit a wide range of biological activities. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in cancer pathways, such as kinases and phosphodiesterases. The 6-chloro-8-(trifluoromethyl) substituted derivative is particularly noteworthy due to its enhanced binding affinity and improved pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often targeted by small-molecule drugs. The unique structural features of 1,2,4-triazolo[4,3-b]pyridazine, 6-chloro-8-(trifluoromethyl) make it an ideal candidate for disrupting these interactions. Recent studies have demonstrated that this compound can effectively bind to specific PPIs involved in inflammatory responses and cancer progression. This has opened up new avenues for developing treatments targeting these diseases.

The synthesis of 1,2,4-triazolo[4,3-b]pyridazine derivatives has been optimized to ensure high yield and purity. The synthetic route typically involves multi-step organic transformations starting from readily available precursors. The introduction of the 6-chloro and 8-(trifluoromethyl) groups is achieved through carefully controlled reactions that preserve the integrity of the triazolopyridazine core. Advances in synthetic methodologies have enabled the production of complex derivatives with high precision, facilitating further structural-activity relationship (SAR) studies.

From a medicinal chemistry perspective, 1,2,4-triazolo[4,3-b]pyridazine derivatives offer several advantages over traditional drug candidates. Their heterocyclic structure provides a rigid framework that can be tailored to fit specific binding pockets on biological targets. Additionally, 6-chloro-8-(trifluoromethyl) substitution enhances lipophilicity, which is often crucial for crossing biological membranes and achieving therapeutic efficacy. These properties make this class of compounds attractive for developing orally active drugs.

Preclinical studies have shown promising results regarding the safety and efficacy of 1,2,4-triazolo[4,3-b]pyridazine-based drugs. In vitro assays have demonstrated inhibitory activity against various enzymes and receptors relevant to human diseases. Furthermore, animal models have provided insights into the pharmacokinetic behavior and potential side effects of these compounds. These findings support further development efforts aimed at translating these findings into clinical applications.

The future direction of research on 1,2,4-triazolo[4,3-b]pyridazine derivatives will likely focus on expanding their therapeutic applications through structure-based drug design approaches. By leveraging computational methods such as molecular docking, virtual screening, and structure-based drug design, researchers can identify new analogs with enhanced potency, selectivity, and reduced toxicity. Additionally, exploring novel synthetic routes could lead to more efficient production methods suitable for large-scale pharmaceutical manufacturing.

In conclusion, 1,2,4-triazolo[4,3-b]pyridazine, 6-chloro-8-(trifluoromethyl) (CAS No.: 2377357-17-8) represents an exciting area of research with significant potential in pharmaceutical development.* Its unique structural features,* combined with its demonstrated biological activity,* make it a valuable asset for drug discovery efforts aimed at treating diverse diseases.* As our understanding*of heterocyclic chemistry*continues*to grow,*so too will*the*number*of*compounds*like this one*that hold promise*for improving human health.*